4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-sulfamoylphenyl)benzamide
Description
4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-sulfamoylphenyl)benzamide, also known as DMSB, is a chemical compound that has gained attention in the scientific community due to its potential application in research. DMSB is a sulfonamide derivative that has been synthesized through a multistep process.
Scientific Research Applications
Scientific Research Applications
Antibacterial and Antimicrobial Therapy : As part of the sulfonamide class, "4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-sulfamoylphenyl)benzamide" may have applications in the treatment of bacterial infections and diseases caused by microorganisms, leveraging its bacteriostatic properties to inhibit bacterial growth (Gulcin & Taslimi, 2018).
Cancer Therapy : Sulfonamide compounds, including "this compound", have been explored for their potential in cancer therapy. Their ability to inhibit various enzymes and receptors involved in cancer cell proliferation and survival makes them promising candidates for anticancer agents (Gulcin & Taslimi, 2018).
Treatment of Other Diseases : The structural motif of sulfonamides allows their application in the treatment of a variety of other conditions such as glaucoma, inflammation, and dandruff. This versatility underscores the potential of "this compound" in contributing to novel therapeutic approaches for these diseases (Gulcin & Taslimi, 2018).
properties
IUPAC Name |
4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-sulfamoylphenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O6S2/c1-13-11-22(12-14(2)28-13)30(26,27)18-7-3-15(4-8-18)19(23)21-16-5-9-17(10-6-16)29(20,24)25/h3-10,13-14H,11-12H2,1-2H3,(H,21,23)(H2,20,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILEUEIXVCJROOY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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